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Chemical Profile of 4-Chloro-3-sulfamoylbenzoic Acid

The table below summarizes the core identification data for this compound, which is crucial for researchers

and method validation.

Property

Description

Systematic
(IUPAC) Name

Other Chemical
Names

CAS Registry
Number

Molecular Formula

Molecular Weight

SMILES Notation

4-Chloro-3-sulfamoylbenzoic acid [1]

3-(Aminosulfonyl)-4-chlorobenzoic acid; 4-Chloro-5-sulphamoylbenzoic acid [1]

1205-30-7 [2]

C7HeCINO4S [1] [2]
235.6 g/mol [2]

CLC1=C(S(=0) (N)=0)C=C(C(0)=0)C=C1[2]
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Property Description
Primary Used as a reference standard for analytical method development, validation, and
Application quality control in the production of Indapamide [2].

Analytical Method Validation Overview

The search results confirm that 4-Chlere-3-sulfamoylbenzoic acid is used for validating analytical methods
per regulatory guidelines, but specific experimental data for a comparison guide is not available in the
current search results [2]. You will need to consult specialized sources to build the detailed comparison you

need.

For your guide, validating an analytical method for this compound would typically involve testing the

following parameters, for which you will need to find specific experimental data:

e Accuracy: Demonstrating the closeness of test results to the true value.

¢ Precision: Establishing repeatability (same day) and intermediate precision (different days, analysts,
equipment).

e Specificity: Proving the method can distinguish the analyte from other components.

¢ Linearity and Range: Verifying the method provides results proportional to analyte concentration.

¢ Robustness: Showing the method's reliability despite deliberate, small variations in method
parameters.

Experimental Workflow for Method Validation

To help visualize the typical process, here is a logical workflow for developing and validating an analytical

method using this compound, created with Graphviz as you requested.
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Suggestions for Finding Comparative Data

Since the search results lack the detailed experimental data you need, here are some suggestions for locating

this information:
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e Consult Pharmacopeias: Check the United States Pharmacopeia (USP) and European
Pharmacopoeia (EP). As mentioned in one source, traceability to these standards can often be
established, and they may contain validated methods [2].

¢ Search Scientific Literature: Use databases like SciFinder, Reaxys, or PubMed to find published
papers on the analysis of Indapamide or its impurities, which often include detailed methodologies
and results for compounds like 4-Chloro-3-sulfamoylbenzoic acid.

¢ Review Vendor Documentation: Suppliers of analytical reference standards, like SynZeal,
sometimes provide or can supply supplementary data sheets with characterization information upon
request [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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acid]. Smolecule, [2026]. [Online PDF]. Available at:
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sulfamoylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 6/7 Tech Support


https://www.synzeal.com/en/4-chloro-3-sulfamoylbenzoic-acid
https://www.smolecule.com/products/s591199?utm_src=pdf-body
https://www.synzeal.com/en/4-chloro-3-sulfamoylbenzoic-acid
https://www.smolecule.com/products/s591199?utm_src=pdf-custom-synthesis
https://www.mzcloud.org/compound/Reference/1743
https://www.synzeal.com/en/4-chloro-3-sulfamoylbenzoic-acid
https://www.smolecule.com/products/b591199#validating-analytical-methods-for-4-chloro-3-sulfamoylbenzoic-acid
https://www.smolecule.com/products/b591199#validating-analytical-methods-for-4-chloro-3-sulfamoylbenzoic-acid
https://www.smolecule.com/products/b591199#validating-analytical-methods-for-4-chloro-3-sulfamoylbenzoic-acid
https://www.smolecule.com/products/b591199#validating-analytical-methods-for-4-chloro-3-sulfamoylbenzoic-acid
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s591199?utm_src=pdf-bulk
https://www.smolecule.com/products/s591199?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 717 Tech Support


https://www.smolecule.com/products/s591199?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

